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Compound of Interest

Compound Name: Paniculidine B

Cat. No.: B044587

Paniculidine B: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Paniculidine B is a naturally occurring indole alkaloid that has been isolated from plants of the
Murraya genus, notably Murraya paniculata. As a member of the diverse family of indole
alkaloids, Paniculidine B presents a scaffold of interest for medicinal chemistry and drug
discovery due to the wide range of biological activities exhibited by related compounds. This
technical guide provides a detailed overview of the known physical and chemical
characteristics of Paniculidine B, compiled from available scientific literature and chemical
databases.

Physical and Chemical Properties

The fundamental physical and chemical properties of Paniculidine B are summarized in the
table below. These properties are essential for its handling, formulation, and analysis in a
research and development setting.
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Property Value Source(s)
CAS Number 97399-94-5 [11[2][3][4]
Molecular Formula C14H19NO2 [1][2]
Molecular Weight 233.31 g/mol [11[2]
Appearance 0]] [3]

Chemical Name

(2R)-4-(1-methoxyindol-3-yl)-2-
methylbutan-1-ol

[3][5]

Solubility

Soluble in Chloroform,
Dichloromethane, Ethyl
Acetate, DMSO, Acetone

[3]L6]

Predicted Boiling Point

384.8 +44.0 °C (at 760
mmHgQ)

[6]

Predicted Density

1.09 £ 0.1 g/cm3

[6]

SMILES

CC(CCC1=CN(C2=CC=CC=C
21)0C)CO

[1](3]

InChlKey

FGYVMFMFZWJGDY-
LLVKDONJSA-N

[3](5]

Spectroscopic Data

Detailed spectroscopic data is crucial for the unequivocal identification and characterization of

Paniculidine B. While specific spectral data from primary literature is not readily available in

the public domain, the following represents the type of data that would be expected.

Note: The detailed experimental spectra (*H NMR, 3C NMR, Mass Spectrometry, and IR) are

typically reported in the supporting information of scientific publications detailing the synthesis

or isolation of the compound. Researchers are advised to consult these primary sources for the

complete datasets.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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e 'H NMR: The proton NMR spectrum would provide information on the chemical environment
of all hydrogen atoms in the molecule, including characteristic signals for the indole ring
protons, the methoxy group, and the aliphatic chain.

e 13C NMR: The carbon-13 NMR spectrum would show distinct signals for each of the 14
carbon atoms, aiding in the confirmation of the carbon skeleton.

Mass Spectrometry (MS)

o High-Resolution Mass Spectrometry (HRMS): Would confirm the elemental composition and
exact mass of the molecule.

e Tandem Mass Spectrometry (MS/MS): Would provide information on the fragmentation
pattern, which is useful for structural elucidation.

Infrared (IR) Spectroscopy

The IR spectrum would display characteristic absorption bands corresponding to the functional
groups present in Paniculidine B, such as the O-H stretch of the alcohol, C-H stretches of the
aromatic and aliphatic portions, C=C stretching of the indole ring, and C-O stretching of the
methoxy and alcohol groups.

Experimental Protocols

Detailed experimental protocols for the synthesis and isolation of Paniculidine B are described
in the scientific literature. Below are summaries of the methodologies.

Total Synthesis of (+/-)-Paniculidine B

A total synthesis of racemic Paniculidine B has been reported by Selvakumar and Rajulu in
2004. The synthesis involves a multi-step sequence starting from commercially available
materials. The full experimental details, including reaction conditions, purification methods, and
characterization of intermediates, are provided in the original publication.

Isolation from Natural Sources

Paniculidine B has been isolated from the roots and other parts of Murraya paniculata. A
general workflow for the isolation of indole alkaloids from plant material is depicted in the
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diagram below. The specific details of the extraction solvent, chromatographic separation
techniques (e.g., column chromatography, HPLC), and final purification would be found in the
experimental sections of relevant phytochemistry publications.
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General Workflow for Isolation of Paniculidine B

Plant Material (e.g., Murraya paniculata roots)

:

Solvent Extraction
(e.g., Methanol, Ethanol)

:

Filtration and Concentration

:

Crude Extract

:

Solvent Partitioning
(e.g., with Dichloromethane, Ethyl Acetate)

:

Column Chromatography
(Silica Gel or other stationary phases)

:

Preparative HPLC

:

Pure Paniculidine B

:

Structural Elucidation
(NMR, MS, IR)

Click to download full resolution via product page

Caption: Generalized workflow for the isolation and characterization of Paniculidine B.
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Biological Activity and Signaling Pathways

To date, there is limited publicly available information on the specific biological activities and
mechanisms of action of Paniculidine B. Indole alkaloids as a class are known to interact with
a wide range of biological targets, and further research is needed to elucidate the

pharmacological profile of this particular compound.

The diagram below illustrates a general approach that could be employed to investigate the
mechanism of action and identify potential signaling pathways affected by Paniculidine B.

Investigating the Mechanism of Action of Paniculidine B

Paniculidine B

'

Phenotypic Screening
(e.g., Cell Viability, Morphology)

'

Target Identification
(e.qg., Affinity Chromatography, Proteomics)

'

Pathway Analysis
(e.g., Western Blot, Kinase Assays)

'

In Vivo Validation
(Animal Models)

'

Elucidation of Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044587?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

